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Compound of Interest

Compound Name: ML218-d9

Cat. No.: B12414387 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

The proper disposal of chemical waste is paramount for ensuring laboratory safety and

environmental protection. This document provides detailed procedures for the safe disposal of

ML218-d9, commercially known as Suma Grill D9, a corrosive cleaning agent. Adherence to

these guidelines is critical for researchers, scientists, and drug development professionals to

maintain a safe working environment and comply with regulatory standards.

Suma Grill D9 is classified as a corrosive material, primarily due to its sodium hydroxide

content.[1][2][3] Improper disposal can lead to severe environmental damage, including the

contamination of water sources, and pose significant health risks.[4] This guide outlines the

necessary precautions, step-by-step disposal protocols, and emergency procedures.

I. Immediate Safety and Handling Precautions
Before handling ML218-d9, it is crucial to be equipped with the appropriate Personal Protective

Equipment (PPE) to prevent accidental exposure. The substance is corrosive and can cause

severe skin burns and eye damage.[1]

Required Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical-splash goggles and a face shield are mandatory to

protect against splashes.
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Hand Protection: Use chemical-resistant gloves (e.g., nitrile or latex) to prevent skin contact.

Protective Clothing: A lab coat or apron should be worn to cover exposed skin.

Footwear: Protective footwear is recommended when handling larger quantities.

Work should be conducted in a well-ventilated area, such as a fume hood, to avoid inhalation of

any mists or vapors. An eyewash station and emergency shower must be readily accessible.

II. Quantitative Data Summary
The following table summarizes the key quantitative information for ML218-d9 (Suma Grill D9).

Parameter Value Source

Active Ingredient Sodium Hydroxide (NaOH)

pH (neat) ~12

pH (1% solution) ~12

RCRA Hazard Class D002 (Corrosive Waste)

Neutralized pH Range for

Drain Disposal
5.5 - 9.5

III. Step-by-Step Disposal Procedures
ML218-d9 is considered a hazardous waste and must be disposed of accordingly. Do not pour

untreated ML218-d9 down the drain.

Experimental Protocol for Neutralization of Small Quantities:

This protocol is suitable only for very small volumes of ML218-d9 waste generated in a

laboratory setting.

Preparation: Conduct the neutralization process in a designated fume hood while wearing all

required PPE. Prepare a neutralizing agent, such as a dilute acid (e.g., hydrochloric acid or

sulfuric acid).
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Dilution: If the waste is concentrated, it is prudent to first dilute it with cold water to a

concentration below 10%. Always add the corrosive agent to the water, never the other way

around, to avoid a violent exothermic reaction.

Neutralization: Slowly add the dilute acid to the ML218-d9 solution while stirring

continuously. Use a calibrated pH meter to monitor the pH of the solution.

pH Adjustment: Continue adding the acid until the pH of the solution is between 5.5 and 9.5.

Final Disposal: Once the pH is within the acceptable range and the solution contains no

other hazardous materials (e.g., heavy metals), it can be disposed of down the sanitary

sewer with a large volume of water (at least 20 parts water).

For larger quantities or if neutralization is not feasible, the waste must be collected as

hazardous waste.

Procedure for Collection of Hazardous Waste:

Container: Use a designated, properly labeled, and corrosion-resistant hazardous waste

container. Do not use metal containers, as ML218-d9 can be corrosive to metals.

Labeling: The container must be clearly labeled as "Hazardous Waste," with the contents

identified as "Corrosive Liquid, Basic, n.o.s. (Sodium Hydroxide)."

Storage: Store the sealed container in a designated and secure hazardous waste

accumulation area, away from incompatible materials such as acids.

Disposal: Arrange for a licensed hazardous waste disposal company to collect the waste.

Follow all federal, state, and local regulations for hazardous waste disposal.

IV. Emergency Procedures for Spills
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Evacuate: Evacuate all non-essential personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.
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Containment: For liquid spills, contain the spill using an inert absorbent material such as dry

sand or earth. Do not use water to clean up the initial spill, as this can cause the reaction to

heat up.

Collection: Carefully collect the absorbed material into a labeled hazardous waste container.

Final Cleaning: Use a water rinse for the final clean-up of the spill area.

Reporting: Report the spill to the laboratory supervisor or safety officer.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

ML218-d9.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12414387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ML218-d9 Waste Generated

Assess Quantity of Waste

Small Laboratory Quantity?

Neutralize with Dilute Acid
(to pH 5.5-9.5)

Yes

Collect in Labeled
Hazardous Waste Container

No

Dispose in Sanitary Sewer
with >20x Water

Disposal Complete

Store in Secure
Waste Accumulation Area

Arrange for Professional
Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ML218-d9 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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